Cas no 1795084-63-7 (N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide)

• Product Name: N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide
• CAS No: 1795084-63-7
• MF: C₁₆H₁₀BrClN₂O₂
• MW: 377.619801998138
• CID: 6528819
• Update Time: 2025-07-17

N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide
• 2-Oxazolecarboxamide, N-(2-bromophenyl)-5-(4-chlorophenyl)-

• Inchi： 1S/C16H10BrClN2O2/c17-12-3-1-2-4-13(12)20-15(21)16-19-9-14(22-16)10-5-7-11(18)8-6-10/h1-9H,(H,20,21)
• InChI Key： HWNHAUSQWZVSBH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)=CN=C1C(NC1=CC=CC=C1Br)=O

Experimental Properties

• Density: 1.588±0.06 g/cm3(Predicted)
• pka: 10.36±0.70(Predicted)

Additional information on N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide

N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide: An Overview of a Promising Compound in Pharmaceutical Research

N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide (CAS No. 1795084-63-7) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide is characterized by a central oxazole ring substituted with a 2-bromophenyl group and a 4-chlorophenyl group. The presence of these halogenated aromatic substituents imparts specific physicochemical properties to the molecule, making it an interesting candidate for various pharmacological studies.

Recent research has focused on the potential of N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and cell proliferation. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide has also been investigated for its potential as an antimicrobial agent. Preliminary studies have demonstrated that this compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly relevant in the context of increasing antibiotic resistance, where the discovery of new antimicrobial agents is crucial.

The pharmacokinetic profile of N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide has also been studied to assess its suitability for therapeutic use. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, which are important factors for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide in various disease models. Early results from these trials are promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit. However, further studies are needed to fully understand its potential and to optimize its use in clinical settings.

The synthesis of N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide involves several well-established chemical reactions. The key steps include the formation of the oxazole ring through a cyclization reaction and the subsequent functionalization with the bromo and chloro substituents. These synthetic methods are scalable and can be adapted for large-scale production if required.

In conclusion, N-(2-bromophenyl)-5-(4-chlorophenyl)-1,3-oxazole-2-carboxamide (CAS No. 1795084-63-7) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential, with the hope of bringing new treatments to patients in need.